3-(1,3-Benzodioxol-5-yl)propanethiol

• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)propane-1-thiol
• InChI: InChI=1S/C10H12O2S/c13-5-1-2-8-3-4-9-10(6-8)12-7-11-9/h3-4,6,13H,1-2,5,7H2
• InChI Key: BZOJLFJTAUQGKX-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CCCS

Description

3-(1,3-Benzodioxol-5-yl)propanethiol is a useful research compound. Its molecular formula is C10H12O2S and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g of thioacetic acid was added to 53.5 g of safrole in portions, while stirring the mixture at a room temperature or under cooling with ice/water. The reaction was carried out for 30 minutes. A solution of 20 g of sodium hydroxide in a mixture comprising 100 ml of water and 200 ml of ethanol was added to the reaction mixture. The obtained mixture was heated under reflux for 20 minutes, cooled, neutralized with dilute sulfuric acid and extracted with 1 l of benzene. The extract was washed with water and the benzene layer was dried over anhydrous sodium sulfate and purified by silica gel column chromatography (hexane) to obtain 42.8 g of the title compound as a colorless oil.